Cas no 88977-30-4 (Demethyl Isradipine)

• Product Name: Demethyl Isradipine
• CAS No: 88977-30-4
• MF: C₁₈H₁₉N₃O₅
• MW: 357.360564470291
• CID: 2085680
• PubChem ID: 14519595
• Update Time: 2025-04-21

Demethyl Isradipine Chemical and Physical Properties

Names and Identifiers

• Demethyl Isradipine
• 4-(2,1,3-benzoxadiazol-4-yl)-2,6-dimethyl-5-propan-2-yloxycarbonyl-1,4-dihydropyridine-3-carboxylic acid
• ZM323881HCL
• UNII-21OX6T789B
• SCHEMBL4797084
• 3,5-Pyridinedicarboxylic acid, 4-(2,1,3-benzoxadiazol-4-yl)-1,4-dihydro-2,6-dimethyl-, 3-(1-methylethyl) ester
• 4-(Benzo[c][1,2,5]oxadiazol-4-yl)-5-(isopropoxycarbonyl)-2,6-dimethyl-1,4-dihydropyridine-3-carboxylic acid
• 3-(1-methylethyl) ester4-(2,1,3-benzoxadiazol-4-yl)-1,4-dihydro-2,6-dimethyl-3,5-pyridinedicarboxylic acid
• 4-(2,1,3-Benzoxadiazol-4-yl)-1,4-dihydro-2,6-dimethyl-3,5-pyridinedicarboxylic acid, 3-(1-methylethyl) ester
• 21OX6T789B
• Q27253566
• 88977-30-4

• Inchi： 1S/C18H19N3O5/c1-8(2)25-18(24)14-10(4)19-9(3)13(17(22)23)15(14)11-6-5-7-12-16(11)21-26-20-12/h5-8,15,19H,1-4H3,(H,22,23)
• InChI Key： JNLUMMRKXUTNAA-UHFFFAOYSA-N
• SMILES： O(C(C)C)C(C1=C(C)NC(C)=C(C(=O)O)C1C1=CC=CC2C1=NON=2)=O

Computed Properties

• Exact Mass: 357.13247072g/mol
• Monoisotopic Mass: 357.13247072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxadiazoles